Cas no 79756-87-9 (Benzene, 1-(1-propynyl)-4-(trifluoromethyl)-)

• Product Name: Benzene, 1-(1-propynyl)-4-(trifluoromethyl)-
• CAS No: 79756-87-9
• MF: C₁₀H₇F₃
• MW: 184.157793283463
• CID: 532107
• PubChem ID: 5314274
• Update Time: 2025-04-19

Benzene, 1-(1-propynyl)-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1-propynyl)-4-(trifluoromethyl)-
• 1-prop-1-ynyl-4-(trifluoromethyl)benzene
• XDDMYDOLHOXGAF-UHFFFAOYSA-N
• 79756-87-9
• ghl.PD_Mitscher_leg0.320
• 1-(prop-1-ynyl)-4-(trifluoromethyl)benzene
• SCHEMBL3827578
• DTXSID50415645

• Inchi： 1S/C10H7F3/c1-2-3-8-4-6-9(7-5-8)10(11,12)13/h4-7H,1H3
• InChI Key： BTESADMZOQHYCK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C#CC)=CC=1)(F)F

Computed Properties

• Exact Mass: 184.04998471g/mol
• Monoisotopic Mass: 184.04998471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų